Cas no 922396-20-1 (N-(furan-2-yl)methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide)

• Product Name: N-(furan-2-yl)methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide
• CAS No: 922396-20-1
• MF: C₂₁H₁₈N₂O₃S
• MW: 378.444223880768
• CID: 5458898
• Update Time: 2025-06-11

N-(furan-2-yl)methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide
• N-(furan-2-yl)methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide

• Inchi： 1S/C21H18N2O3S/c1-15-7-5-11-18-20(15)22-21(27-18)23(13-17-10-6-12-25-17)19(24)14-26-16-8-3-2-4-9-16/h2-12H,13-14H2,1H3
• InChI Key： SRZIXBSQVNPGMQ-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CO1)C1=NC2=C(C)C=CC=C2S1)(=O)COC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(furan-2-yl)methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide

N-(furan-2-yl)methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide (CAS No. 922396-20-1): A Comprehensive Overview

N-(furan-2-yl)methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide (CAS No. 922396-20-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of N-(furan-2-yl)methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide is composed of a phenoxyacetamide core functionalized with a furan and a 4-methylbenzothiazole moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The furan ring, known for its aromaticity and reactivity, contributes to the compound's stability and solubility. The 4-methylbenzothiazole moiety, on the other hand, is associated with various biological activities, including anti-inflammatory and antimicrobial properties.

The synthesis of N-(furan-2-yl)methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide has been reported in several studies. One common approach involves the reaction of 2-phenoxyacetyl chloride with a suitable amine derivative. The amine derivative is typically prepared by reacting 4-methylbenzothiazole with an appropriate amine source, such as (furan-2-yl)methanamine. This multi-step synthesis process ensures high yields and purity of the final product. Recent advancements in synthetic methodologies have also explored greener and more efficient routes to produce this compound, aligning with the growing emphasis on sustainable chemistry practices.

In terms of biological activities, N-(furan-2-yl)methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, the compound has exhibited antimicrobial activity against a range of bacterial strains, making it a potential candidate for developing new antibiotics. These findings have sparked interest in further exploring its therapeutic applications in inflammatory diseases and infections.

The pharmacological profile of N-(furan-2-yl)methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide has also been investigated in detail. Studies have shown that it possesses good oral bioavailability and favorable pharmacokinetic properties, which are crucial for its potential use as an oral medication. Moreover, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Recent research has also focused on the mechanism of action of N-(furan-2-yl)methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide. Molecular docking studies have suggested that it interacts with specific protein targets involved in inflammatory pathways, such as COX enzymes and NF-kB signaling pathways. These interactions are believed to contribute to its anti-inflammatory effects. Additionally, the compound's antimicrobial activity has been attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes.

In conclusion, N-(furan-2-yl)methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide (CAS No. 922396-20-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future clinical applications.